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Compound of Interest

Compound Name: 5-Amino-4,6-dihydroxypyrimidine

Cat. No.: B1267173 Get Quote

An In-depth Technical Guide on 5-Amino-4,6-dihydroxypyrimidine

Introduction
5-Amino-4,6-dihydroxypyrimidine is a substituted pyrimidine derivative. The pyrimidine

scaffold is a fundamental heterocyclic motif found in a vast array of biologically significant

molecules, including nucleic acids (cytosine, thymine, and uracil) and numerous synthetic

drugs. Due to their structural diversity and ability to participate in various biological interactions,

pyrimidine derivatives are crucial building blocks in medicinal chemistry and drug development.

This guide provides a comprehensive overview of the commercial availability, technical

specifications, and relevant experimental protocols associated with 5-Amino-4,6-
dihydroxypyrimidine and its closely related analogues.

Commercial Availability
5-Amino-4,6-dihydroxypyrimidine is available from several chemical suppliers, primarily for

research and development purposes. The availability can vary, and it is recommended to

contact suppliers directly for current stock and lead times.
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Supplier
Product
Name

Purity Quantity
CAS
Number

Notes

CP Lab

Safety[1]

5-Amino-4, 6-

dihydroxypyri

midine, min

95%

min 95% 1 gram 69340-97-2

For research,

industrial, or

commercial

use only.

Ruifu

Chemical[2]

5-Amino-4,6-

Dihydroxypyri

midine

≥98.0%

(HPLC)

Commercial

Production
69340-97-2

Appearance:

Yellow or

Orange

Yellow

Powder.

Conier

Chem&Phar

ma Limited[3]

5-amino-4,6-

dihydroxypyri

midine

Not Specified Not Specified 69340-97-2

Listed by a

chemical

trader.

Benchchem[4

]

5-Amino-4,6-

dihydroxypyri

midine

Not Specified Not Specified 69340-97-2

In stock. For

research use

only.

ChemicalBoo

k[5]

5-AMINO-

4,6-

DIHYDROXY

PYRIMIDINE

Not Specified Not Specified 69340-97-2

Lists one

supplier in

India.

Technical Data
Below is a summary of the key technical specifications for 5-Amino-4,6-dihydroxypyrimidine.
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Property Value Source

Molecular Formula C₄H₅N₃O₂ [1][6]

Molecular Weight 127.1 g/mol [1]

CAS Number 69340-97-2 [1][2]

Appearance
Yellow or Orange Yellow

Powder
[2]

Storage Room temperature [1]

InChI Key
YKHPWCZPESTMRF-

UHFFFAOYSA-N
[6]

Canonical SMILES C1=NC(=C(C(=O)N1)N)O [6]

Experimental Protocols
While specific protocols for 5-Amino-4,6-dihydroxypyrimidine are not extensively detailed in

the public domain, a general and robust method for the synthesis of its parent structure, 2-

amino-4,6-dihydroxypyrimidine, and its 5-substituted derivatives has been well-documented.

These compounds often serve as intermediates for further chemical modifications.

General Synthesis of 5-Substituted 2-Amino-4,6-
dihydroxypyrimidines
A common method involves the condensation of a monosubstituted malonic acid diester with

guanidine in the presence of a strong base like sodium ethoxide.[7][8][9]

Materials:

Monosubstituted malonic acid diester (e.g., diethyl ethylmalonate for 5-ethyl derivative)

Guanidine hydrochloride

Metallic sodium

Absolute ethanol
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Water

Hydrochloric acid (HCl)

Procedure:

Under an inert atmosphere (e.g., Argon), dissolve metallic sodium (0.56 mol) in absolute

ethanol (300 mL) with intensive stirring to prepare a fresh solution of sodium ethoxide.

After all the sodium has dissolved, cool the reaction mixture to room temperature.

Add guanidine hydrochloride (0.22 mol) to the sodium ethoxide solution under continuous

stirring.

Following the addition of guanidine, add the corresponding monosubstituted malonic acid

diester (0.2 mol).

The reaction mixture is then processed, which typically involves heating, followed by

neutralization and precipitation of the product.

The precipitated solid is filtered, washed with water and ethanol, and dried to yield the 5-

substituted 2-amino-4,6-dihydroxypyrimidine.

Conversion to 5-Substituted 2-Amino-4,6-
dichloropyrimidines
The dihydroxy derivatives are often converted to their dichloro counterparts to serve as more

versatile intermediates for nucleophilic substitution reactions.[7][8]

Materials:

5-Substituted 2-amino-4,6-dihydroxypyrimidine (dried)

Vilsmeier–Haack–Arnold reagent (e.g., 2 M solution in chloroform)

99% Ethanol

37% Aqueous HCl
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Water

5% Aqueous Sodium Bicarbonate (NaHCO₃)

Procedure:

The starting 5-substituted 2-amino-4,6-dihydroxypyrimidine (10 mmol) is thoroughly dried in

a vacuum drier.

The dried pyrimidine is suspended under an inert atmosphere in a 2 M solution of the

Vilsmeier–Haack–Arnold reagent (80 mmol, 40 mL) in chloroform.

The reaction mixture is heated to facilitate the chlorination.

After the reaction is complete, the crude 5-substituted 4,6-dichloro-2-

{[(dimethylamino)methylene]amino}pyrimidine intermediate is dissolved in a mixture of 99%

ethanol (20 mL) and 37% aqueous HCl (2 mL).

The solution is heated at 50 °C for 2 hours to deprotect the amino group.

Water (30 mL) is added, and the mixture is stirred to precipitate the product.

The final product is filtered and washed sequentially with a water/ethanol mixture, 5%

aqueous NaHCO₃, and again with the water/ethanol mixture.

Visualizations: Workflows and Pathways
Synthetic Workflow
The following diagram illustrates the general two-step synthesis process from a malonic ester

to a 2-amino-4,6-dichloropyrimidine derivative, a common pathway where dihydroxypyrimidines

act as key intermediates.
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Step 1: Condensation

Step 2: Chlorination & Deprotection

Monosubstituted
Malonic Acid Diester

5-Substituted
2-Amino-4,6-dihydroxypyrimidine

Guanidine Sodium Ethoxide
in Ethanol

5-Substituted
2-Amino-4,6-dichloropyrimidine

Sequential
Reaction

Vilsmeier Reagent
(Chlorination)

HCl / Ethanol
(Deprotection)

Click to download full resolution via product page

Caption: General synthetic workflow for 5-substituted 2-amino-4,6-dichloropyrimidines.

Biological Activity Context
While 5-amino-4,6-dihydroxypyrimidine itself has not been reported to have significant

biological activity, its chlorinated derivatives have shown inhibitory effects. For instance, 5-

substituted 2-amino-4,6-dichloropyrimidines have been identified as inhibitors of immune-

activated nitric oxide (NO) production.[7][8] The precise mechanism remains to be elucidated.

5-Substituted
2-Amino-4,6-dichloropyrimidine Inhibition

Immune-Activated
Nitric Oxide (NO)

Production

Click to download full resolution via product page
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Caption: Inhibition of NO production by 2-amino-4,6-dichloropyrimidine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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